(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid
(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid
Heneicosapentaenoic Acid (HPA) is a 21:5 ω-3 fatty acid present in trace amounts in the green alga B. pennata and in fish oils. Its chemical composition is similar to eicosapentaenoic acid (EPA) except elongated with one carbon on the carboxyl end, placing the first double bond in the Δ HPA can be used to study the significance of the position of the double bonds in ω-3 fatty acids. It incorporates into phospholipids and into triacylglycerol in vivo with the same efficiency as EPA and docosahexaenoic acid and exhibits strong inhibition of arachidonic acid synthesis from linoleic acid. HPA is a poor substrate for prostaglandin H synthase (PGHS) (cyclooxygenase) and for 5-lipoxygenase but retains the ability to rapidly inactivate PGHS.
Brand Name:
Vulcanchem
CAS No.:
24257-10-1
VCID:
VC0140107
InChI:
InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-15-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid
CAS No.: 24257-10-1
Reference Standards
VCID: VC0140107
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
CAS No. | 24257-10-1 |
---|---|
Product Name | (all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid |
Molecular Formula | C21H32O2 |
Molecular Weight | 316.5 g/mol |
IUPAC Name | (6Z,9Z,12Z,15Z,18Z)-henicosa-6,9,12,15,18-pentaenoic acid |
Standard InChI | InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-15- |
Standard InChIKey | OQOCQFSPEWCSDO-JLNKQSITSA-N |
Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCC(=O)O |
SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O |
Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O |
Appearance | Assay:≥95%A solution in ethanol |
Description | Heneicosapentaenoic Acid (HPA) is a 21:5 ω-3 fatty acid present in trace amounts in the green alga B. pennata and in fish oils. Its chemical composition is similar to eicosapentaenoic acid (EPA) except elongated with one carbon on the carboxyl end, placing the first double bond in the Δ HPA can be used to study the significance of the position of the double bonds in ω-3 fatty acids. It incorporates into phospholipids and into triacylglycerol in vivo with the same efficiency as EPA and docosahexaenoic acid and exhibits strong inhibition of arachidonic acid synthesis from linoleic acid. HPA is a poor substrate for prostaglandin H synthase (PGHS) (cyclooxygenase) and for 5-lipoxygenase but retains the ability to rapidly inactivate PGHS. |
Synonyms | (6Z,9Z,12Z,15Z,18Z)-6,9,12,15,18-Heneicosapentaenoic Acid; |
PubChem Compound | 11998573 |
Last Modified | Nov 11 2021 |
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